Cas no 2308479-63-0 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid
• CAS No: 2308479-63-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5994685
• PubChem ID: 165567436
• Update Time: 2025-06-25

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-4-methylpentanoic acid
• EN300-1579501
• 2308479-63-0

• Inchi： 1S/C27H32N2O5/c1-4-5-14-23(26(32)28-24(17(2)3)15-25(30)31)29-27(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h4,6-13,17,22-24H,1,5,14-16H2,2-3H3,(H,28,32)(H,29,33)(H,30,31)/t23?,24-/m1/s1
• InChI Key： NSIIZSQRWZOFJK-XMMISQBUSA-N
• SMILES： O(C(NC(CCC=C)C(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic Acid (CAS No. 2308479-63-0)

The compound (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid, identified by its CAS number 2308479-63-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage, positions this compound as a versatile intermediate in the synthesis of biologically active molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. The structural features of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid make it an attractive candidate for further investigation in this context. The Fmoc group, commonly used in peptide synthesis, suggests potential applications in the development of peptidomimetics or protease inhibitors. Additionally, the amide bond and the hexenamido moiety introduce possibilities for interactions with various biological targets, including enzymes and receptors.

The stereochemistry of the compound, specifically the (3R) configuration, is another critical aspect that warrants detailed examination. Chiral molecules often exhibit distinct biological activities due to their interaction with chiral environments within the body. The (3R) configuration may confer unique properties on this compound, influencing its binding affinity, metabolic stability, and overall pharmacokinetic profile. These factors are essential considerations in the design of next-generation therapeutics.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict how (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid interacts with biological targets. These studies can provide valuable insights into its potential therapeutic applications and help guide the optimization process toward more effective drug candidates.

Moreover, the fluorenylmethoxycarbonyl group is known for its stability under various conditions, making it a preferred choice for protecting groups in peptide synthesis. This stability can be advantageous when designing multi-step synthetic routes to complex molecules. The presence of this group in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid suggests that it could serve as a valuable building block for larger peptidomimetic structures or other pharmacologically relevant compounds.

The hexenamido moiety introduces an additional layer of complexity to the molecule, potentially enabling interactions with specific biological targets through hydrogen bonding or other non-covalent interactions. This feature makes it particularly interesting for applications in drug discovery, where precise targeting is often required to achieve desired therapeutic outcomes.

In summary, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4-methylpentanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the Fmoc group and amide linkage, along with its stereochemical configuration, make it a versatile intermediate with potential applications in drug development. As computational methods continue to advance, the ability to predict and analyze molecular interactions will further enhance our understanding of this compound's therapeutic potential.